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Compound of Interest

Compound Name: Fluopyram

Cat. No.: B1672901 Get Quote

Environmental Fate and Transport of Fluopyram:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

transport of the fungicide fluopyram in soil and water systems. The information is compiled

from a range of scientific studies and regulatory documents to support environmental risk

assessment and research activities.

Physicochemical Properties
The environmental behavior of a pesticide is fundamentally influenced by its physicochemical

properties. Fluopyram is a moderately soluble and persistent compound with a tendency to

adsorb to soil particles. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Fluopyram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1672901?utm_src=pdf-interest
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

IUPAC Name

N-{2-[3-chloro-5-

(trifluoromethyl)-2-

pyridyl]ethyl}-α,α,α-trifluoro-o-

toluamide

[1][2]

CAS Number 658066-35-4 [1][2]

Molecular Formula C₁₆H₁₁ClF₆N₂O [1][2]

Molar Mass 396.72 g/mol [1]

Water Solubility (20°C) 15-16 mg/L (pH 4-9) [3]

Octanol-Water Partition

Coefficient (log Kow)
3.3 [4]

Vapor Pressure (25°C) 2.33 x 10⁻⁷ Pa [4]

Henry's Law Constant (25°C) 2.94 x 10⁻¹⁰ atm·m³/mol [4]

Degradation in Soil and Water Systems
Fluopyram is characterized by its high persistence in soil and aquatic environments.

Degradation occurs through biotic and abiotic pathways, with microbial metabolism being a key

factor in soil.

Soil Degradation
Fluopyram is slight to highly persistent in soil, with its degradation rate being influenced by soil

type, organic matter content, moisture, and temperature.[5][6] Aerobic degradation is the

primary pathway, leading to the formation of several metabolites.

Table 2: Soil Degradation Half-life (DT₅₀) of Fluopyram
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Condition Soil Type DT₅₀ (days) Reference(s)

Aerobic Laboratory Various 162 - 746 [4]

Aerobic Field (Europe) Various 21 - 386 [5]

Aerobic Field (USA) Various 24 - 539 [5]

Anaerobic Laboratory Stable Stable [4]

Field Study
Silt Loam & Sandy

Loam
4.7 - 26.3 [7][8]

Laboratory (25°C, field

capacity)
Laterite Soil 17.5 - 23.5 [6][7]

Laboratory (25°C, field

capacity)
Red Loam Soil 16.0 - 23.3 [6][7]

Laboratory (0.5 - 5

mg/kg)
Not specified 64.2 - 93.6 [6][7]

The primary metabolites identified in soil are fluopyram-7-hydroxy and fluopyram-benzamide

(BZM).[4][9] Further degradation can lead to the formation of pyridyl-carboxylic acid (PCA).[4]

Fluopyram

Fluopyram-7-hydroxyHydroxylation

Fluopyram-benzamide (BZM)
Amide Bond Cleavage Mineralization (CO2)

Fluopyram-PCA
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Figure 1: Simplified degradation pathway of fluopyram in soil.

Aquatic Degradation
Fluopyram is stable to hydrolysis at environmentally relevant pH values (4-9).[5]

Photodegradation in water can occur, but it is generally a slow process. The presence of
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substances like Fe(III) and TiO₂ can accelerate aqueous photolysis under simulated sunlight.

[10]

Table 3: Aquatic Degradation of Fluopyram

Degradation
Process

Condition Outcome Reference(s)

Hydrolysis pH 4, 7, 9 Stable [5]

Aqueous Photolysis Simulated Sunlight

Slow degradation;

products include

compounds from

intramolecular

elimination of HCl,

hydroxyl-substitution,

and hydrogen

extraction.

[10]

Adsorption and Mobility in Soil
The mobility of fluopyram in soil is governed by its adsorption to soil particles, particularly

organic matter and clay. With moderate Koc values, fluopyram is considered to have moderate

mobility.[4][5] However, its strong adsorption can limit leaching potential in many soil types.

Table 4: Soil Adsorption and Mobility of Fluopyram

Parameter Value Interpretation Reference(s)

Koc (mL/g) 233 - 400 Moderate Mobility [11]

Koc (mL/g) 266 - 460 Moderate Mobility [4]

Koc (mL/g) 316 - 591 Moderate Mobility [5]

Kd (mL/g) 0.45 - 7.26 Varies with soil type [11]

The metabolite fluopyram-7-hydroxy has been reported to have moderate to high mobility in

soil.[5]
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Experimental Protocols
The following sections outline the general methodologies for key environmental fate studies,

based on OECD guidelines and specific applications for fluopyram.

Aerobic and Anaerobic Soil Metabolism (OECD 307)
This study aims to determine the rate and pathway of fluopyram degradation in soil under both

aerobic and anaerobic conditions.

Test System: Multiple soil types with varying characteristics (pH, organic carbon, texture) are

used.[12][13] Samples are typically treated with ¹⁴C-labeled fluopyram to facilitate the

tracking of the parent compound and its metabolites.[14]

Aerobic Phase: Treated soil samples are incubated in the dark at a constant temperature

(e.g., 20°C) and moisture content for up to 120 days.[13][15] A continuous flow of air is

passed through the incubation vessels to maintain aerobic conditions. Evolved ¹⁴CO₂ is

trapped to quantify mineralization.

Anaerobic Phase: Following an initial aerobic phase to establish microbial activity, the soil is

flooded with water, and the system is purged with an inert gas (e.g., nitrogen) to create

anaerobic conditions. Incubation then continues in the dark.

Sampling and Analysis: Soil samples are collected at various time points and extracted using

appropriate solvents.[15] The extracts are analyzed by methods such as High-Performance

Liquid Chromatography (HPLC) with radiometric detection and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify fluopyram and its

transformation products.[14]

Adsorption/Desorption Batch Equilibrium (OECD 106)
This method is used to determine the extent to which fluopyram adsorbs to soil particles and

its potential to desorb back into the soil solution.

Test System: Several soil types with characterized properties are used.[16][17]

Adsorption Phase: Soil samples are equilibrated with an aqueous solution of known

fluopyram concentration (often in 0.01 M CaCl₂) for a predetermined period (e.g., 24-48

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186812/
https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.oecd.org/en/publications/test-no-307-aerobic-and-anaerobic-transformation-in-soil_9789264070509-en.html
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.situbiosciences.com/product/oecd-106-adsorption-desorption-using-a-batch-equilibrium-method/
https://www.ibacon.com/your-study-type/environmental-fate/oecd-106-adsorption-desorption-using-batch-equilibrium-method
https://www.benchchem.com/product/b1672901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hours) with constant agitation.[18][19]

Analysis: After equilibration, the soil suspension is centrifuged, and the supernatant is

analyzed for the fluopyram concentration. The amount adsorbed to the soil is calculated by

the difference between the initial and final concentrations in the solution.[19]

Desorption Phase: The supernatant from the adsorption phase is replaced with a fluopyram-

free solution, and the soil is resuspended and agitated for the same equilibration time. The

concentration of desorbed fluopyram in the solution is then measured.

Data Interpretation: The results are used to calculate the soil-water distribution coefficient

(Kd) and the organic carbon-normalized adsorption coefficient (Koc).[20]
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Figure 2: Generalized workflow for a soil adsorption/desorption study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1672901?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis as a Function of pH (OECD 111)
This study evaluates the abiotic degradation of fluopyram in water due to hydrolysis at

different pH levels.

Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are used.[21][22]

Procedure: A known concentration of fluopyram is added to each buffer solution. The

solutions are incubated in the dark at a constant temperature (e.g., 50°C for a preliminary

test, followed by lower temperatures for definitive tests).[22][23]

Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the

concentration of the parent compound and any hydrolysis products.[21]

Data Interpretation: The rate of hydrolysis is determined, and the half-life (DT₅₀) at each pH

is calculated. For fluopyram, results indicate it is stable to hydrolysis.[5]

Aqueous Photolysis (OECD 316)
This study determines the rate and pathway of fluopyram degradation in water when exposed

to light.

Test System: A sterile, buffered aqueous solution of fluopyram is used.[24][25]

Procedure: The test solution is exposed to a light source that simulates natural sunlight (e.g.,

a xenon arc lamp).[24] Dark control samples are incubated under the same conditions but

shielded from light to differentiate between photolytic and other degradation processes.[24]

Sampling and Analysis: Samples are collected at various time points and analyzed for the

parent compound and phototransformation products.[25]

Data Interpretation: The photodegradation rate and half-life are calculated. The quantum

yield, which is a measure of the efficiency of the photochemical process, can also be

determined.[25]

Analytical Methodology
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The determination of fluopyram and its metabolites in soil and water samples typically involves

a multi-step process:

Extraction: A common method for soil and plant matrices is the QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) procedure, which uses acetonitrile for extraction

followed by a cleanup step with dispersive solid-phase extraction (d-SPE).[26] For water

samples, direct injection or solid-phase extraction (SPE) may be employed.[3][27]

Analysis: The final determination is usually performed using High-Performance Liquid

Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) or Gas

Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[3][9][26] These techniques

provide high selectivity and sensitivity for quantifying the target analytes at low residue

levels.

Factors Influencing Environmental Fate and
Transport
The overall environmental fate and transport of fluopyram is a complex interplay of its inherent

properties and various environmental factors.

Fluopyram Properties

Environmental Processes

Environmental Factors

Water Solubility

Leaching

Runoff

Vapor Pressure

Volatilization

Adsorption Coefficient (Koc)

Adsorption
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Figure 3: Key factors influencing the environmental fate of fluopyram.

Conclusion
Fluopyram is a persistent fungicide with moderate mobility in soil. Its environmental fate is

primarily driven by microbial degradation in soil and adsorption to soil organic matter and clay

particles. While it is stable to hydrolysis, photodegradation in water can occur slowly. The

potential for leaching exists, particularly in soils with low organic matter content, and its

metabolite, fluopyram-7-hydroxy, may be more mobile than the parent compound. A thorough

understanding of these processes, guided by standardized experimental protocols, is essential

for assessing the environmental risks associated with the use of fluopyram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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